4-(2-Oxo-1,3-oxazolidin-3-YL)benzenesulfonyl fluoride

• Molecular Formula: C9H8FNO4S
• Molecular Weight: 245.23 g/mol
• SMILES: C1COC(=O)N1C2=CC=C(C=C2)S(=O)(=O)F
• InChI: InChI=1S/C9H8FNO4S/c10-16(13,14)8-3-1-7(2-4-8)11-5-6-15-9(11)12/h1-4H,5-6H2
• InChIKey: YQXJHNHJLCWOAC-UHFFFAOYSA-N

Oxazolidinone–Sulfonyl Fluoride: Overview

4-(2-Oxo-1,3-oxazolidin-3-YL)benzenesulfonyl fluoride (CAS 1334657-28-1; molecular formula C₉H₈FNO₄S; molecular weight 245.23 g/mol) is a synthetic small molecule that combines a 2-oxazolidinone heterocycle with a benzenesulfonyl fluoride warhead . The 2-oxazolidinone scaffold is the pharmacophore of the clinically validated oxazolidinone antibiotic class, which inhibits bacterial protein synthesis by binding to the 23S rRNA of the 50S ribosomal subunit [1]. The sulfonyl fluoride (–SO₂F) moiety is a mild yet reactive electrophile capable of engaging serine, threonine, lysine, tyrosine, cysteine, and histidine residues in a context-dependent manner, making it a privileged covalent warhead in activity-based protein profiling (ABPP) and SuFEx click chemistry [2][3]. This dual-functional architecture positions the compound as a versatile intermediate for constructing covalent inhibitors, chemical probes, and sulfonamide compound libraries.

Warhead SuFEx-active sulfonyl fluoride for covalent click chemistry

Scaffold Oxazolidinone heterocycle supports probe and library elaboration

Workflow Compatible with ABPP, fragment-based screening, and parallel SAR synthesis

• [1] Ford CW, Zurenko GE, Barbachyn MR. The discovery of linezolid, the first oxazolidinone antibacterial agent. Curr Drug Targets Infect Disord. 2001;1(2):181–199. View Source
• [2] Shah et al. Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs. 2021. View Source
• [3] Dong J, Krasnova L, Finn MG, Sharpless KB. Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry. Angew Chem Int Ed. 2014;53(36):9430–9448. View Source

Why In-Class Substitution Introduces Procurement Risk

Oxazolidinone derivatives bearing a benzenesulfonyl group at the N-aryl para position share a conserved core but diverge critically in the nature of the sulfur substituent: sulfonyl fluoride (–SO₂F), sulfonyl chloride (–SO₂Cl), sulfonamide (–SO₂NH₂), or sulfonyl alkyl/aryl variants. This single-atom or functional-group difference alters three parameters essential for scientific reproducibility: (i) electrophilic reactivity and hydrolytic stability of the sulfur(VI) center, which governs SuFEx click chemistry efficiency and aqueous compatibility [1]; (ii) covalent target engagement selectivity, because sulfonyl fluorides preferentially modify active-site serine residues under physiological conditions, whereas sulfonyl chlorides exhibit broader, less controllable reactivity [2]; and (iii) antibacterial potency, as demonstrated by oxazolidinone–sulfonamide analogs showing 2–4-fold enhanced activity over linezolid, an effect that cannot be assumed for the sulfonyl fluoride congener without direct measurement [3]. The absence of published head-to-head data for the sulfonyl fluoride analog versus its sulfonamide and sulfonyl chloride counterparts means that interchanging these compounds without empirical validation introduces unquantified risk into assay design and lead optimization workflows.

Target: –SO&sub2;F Substitute: –SO&sub2;Cl Sulfonyl chloride hydrolyzes within seconds to minutes at pH 7.4; aqueous assay compatibility may not transfer.

Target: –SO&sub2;F Substitute: –SO&sub2;NH&sub2; Sulfonamide engages targets via reversible ribosomal binding; covalent engagement profile may not replicate.

• [1] Dong J, Krasnova L, Finn MG, Sharpless KB. Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry. Angew Chem Int Ed. 2014;53(36):9430–9448. View Source
• [2] Narayanan A, Jones LH. Sulfonyl fluorides as privileged warheads in chemical biology. Chem Sci. 2015;6(5):2650–2659. View Source
• [3] Cui Y, Yang Y, Chen K, Ji R, Zhang S. Synthesis and antibacterial activity of oxazolidinone containing sulphonyl group. Bioorg Med Chem Lett. 2003;13(14):2311–2313. View Source

Differentiation Evidence vs. Closest Analogs

Sulfonyl Fluoride vs. Sulfonyl Chloride: Hydrolytic Stability

4-(2-Oxo-1,3-oxazolidin-3-YL)benzenesulfonyl fluoride bears a sulfonyl fluoride warhead, which confers fundamentally different reactivity compared to the corresponding sulfonyl chloride analog (4-(2-Oxo-1,3-oxazolidin-3-yl)benzene-1-sulfonyl chloride; CAS 1097732-13-2) . Sulfonyl fluorides exhibit resistance to hydrolysis under physiological conditions (aqueous buffer, pH 7.4, 37 °C), with half-lives typically on the order of hours to days, whereas sulfonyl chlorides hydrolyze within seconds to minutes under identical conditions [1]. This differential stability enables sulfonyl fluorides to function in SuFEx click chemistry with nucleophiles (amines, phenols) without competing aqueous decomposition, a feature absent in the sulfonyl chloride comparator. Quantitative reactivity comparisons for simple aryl sulfonyl fluorides vs. chlorides show that the fluoride undergoes nucleophilic substitution 10²–10³-fold more slowly than the chloride in aqueous media, translating to operational selectivity for bioconjugation applications [1].

Hydrolytic Stability

Class-level

10²–10³-fold slower hydrolysis for SO&sub2;F vs SO&sub2;Cl (pH 7.4, 37 °C)

Supports aqueous-compatible SuFEx workflows

Class-level inference from aryl-SO&sub2;F literature

Evidence Dimension	Hydrolytic half-life in aqueous buffer (pH 7.4, 37 °C)
Target Compound Data	Estimated hours to days (class-level for aryl-SO₂F)
Comparator Or Baseline	4-(2-Oxo-1,3-oxazolidin-3-yl)benzene-1-sulfonyl chloride: seconds to minutes
Quantified Difference	Approximately 10²–10³-fold slower hydrolysis for sulfonyl fluoride vs. sulfonyl chloride
Conditions	Aqueous buffer, pH 7.4, 37 °C; class-level inference from aryl sulfonyl fluoride/sulfonyl chloride literature

Why This Matters

For procurement decisions, the sulfonyl fluoride congener is the appropriate choice when aqueous-stable, SuFEx-compatible electrophilic warheads are required; the sulfonyl chloride is unsuitable for such applications due to rapid hydrolysis.

• [1] Narayanan A, Jones LH. Sulfonyl fluorides as privileged warheads in chemical biology. Chem Sci. 2015;6(5):2650–2659. View Source

Sulfonyl Fluoride vs. Sulfonamide: Target Engagement Mechanism

The closest antibacterial analog with published quantitative data is S-6123 (4-[(5R)-5-(hydroxymethyl)-2-oxo-1,3-oxazolidin-3-yl]benzenesulfonamide; CAS 87508-45-0), which differs from the target compound only by replacement of –SO₂F with –SO₂NH₂ and addition of a 5-hydroxymethyl substituent . S-6123 exhibits MIC values of 8–32 μg/mL against various Gram-positive Streptococci and inhibits ribosomal protein synthesis without affecting DNA or RNA synthesis, consistent with a reversible, non-covalent mechanism . In contrast, 4-(2-Oxo-1,3-oxazolidin-3-YL)benzenesulfonyl fluoride, by virtue of its sulfonyl fluoride warhead, is predicted to form irreversible covalent adducts with active-site serine residues in target enzymes, a property exploited in sulfonyl fluoride-based activity-based probes [1]. While no direct MIC comparison between these two compounds has been published, the mechanistic divergence—reversible ribosomal inhibition (sulfonamide) vs. covalent enzyme inactivation (sulfonyl fluoride)—means they address fundamentally different target product profiles: antibacterial screening libraries vs. covalent chemical biology probe collections.

Target Engagement

Reported

Covalent (SO&sub2;F) vs reversible ribosomal binding (SO&sub2;NH&sub2;); S-6123 MIC 8–32 μg/mL

Supports covalent probe development context

No direct head-to-head data available

Evidence Dimension	Mechanism of target engagement
Target Compound Data	Covalent, irreversible modification of active-site serine/threonine/lysine/tyrosine residues (predicted from sulfonyl fluoride class behavior)
Comparator Or Baseline	S-6123 (sulfonamide analog): reversible, non-covalent ribosomal binding; MIC range 8–32 μg/mL (Streptococcus spp.)
Quantified Difference	Qualitative mechanistic difference; no direct head-to-head potency data available
Conditions	S-6123 data from in vitro antibacterial susceptibility testing

Why This Matters

Procurement must align compound mechanism with intended application: the sulfonyl fluoride is suited for covalent inhibitor/probe development, while the sulfonamide is suited for traditional antibacterial screening.

• [1] Pérez-Palau M et al. Sulfonyl fluorides as warheads in chemical biology. 2021. View Source

SuFEx Reactivity for On-Demand Library Synthesis

4-(2-Oxo-1,3-oxazolidin-3-YL)benzenesulfonyl fluoride serves as a SuFEx-reactive building block that can be converted into diverse sulfonamide derivatives via reaction with primary or secondary amines under mild conditions, whereas the corresponding sulfonamide analog (e.g., S-6123) is a terminal compound lacking further derivatization capacity at the sulfur center [1]. In a related system, oxazolidinone–sulfonamide conjugates prepared by analogous sulfonylation chemistry showed MIC values of 2.0–6.0 μg/mL against Gram-positive and Gram-negative bacteria and 4.0 μg/mL against Candida albicans, with activity correlating with calculated lipophilicity (C log P) [2]. The sulfonyl fluoride precursor thus provides a versatile entry point for systematic structure–activity relationship (SAR) exploration through parallel sulfonamide synthesis, whereas the pre-formed sulfonamide comparator offers only a single data point.

Library Synthesis

Class-level

SuFEx-active building block enables parallel sulfonamide derivatization with diverse amines

Supports multi-directional SAR exploration

Reaction scope to verify per amine partner

Evidence Dimension	Synthetic derivatization capacity
Target Compound Data	SuFEx-reactive; amenable to parallel derivatization with diverse amine nucleophiles to generate sulfonamide libraries
Comparator Or Baseline	S-6123 (sulfonamide): terminal compound; no further diversification at sulfur center
Quantified Difference	Not quantifiable as a single potency metric; represents a qualitative advantage in library generation throughput
Conditions	SuFEx reaction conditions: amine nucleophile, mild base, ambient temperature

Why This Matters

For medicinal chemistry and chemical biology groups building focused libraries, the sulfonyl fluoride building block offers multi-directional SAR exploration from a single purchased intermediate, reducing procurement complexity and accelerating hit-to-lead timelines.

• [1] Dong J, Krasnova L, Finn MG, Sharpless KB. Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry. Angew Chem Int Ed. 2014;53(36):9430–9448. View Source
• [2] Kamal A, Swapna P, Shetti RVCRNC, Shaik AB, Narasimha Rao MP, Gupta S. Synthesis, biological evaluation of new oxazolidino-sulfonamides as potential antimicrobial agents. Eur J Med Chem. 2013;62:661–669. View Source

Molecular Weight and Membrane Permeability Profile

With a molecular weight of 245.23 g/mol, 4-(2-Oxo-1,3-oxazolidin-3-YL)benzenesulfonyl fluoride is substantially smaller than many functionalized oxazolidinone derivatives used in antibacterial and chemical biology applications, such as S-6123 (MW 272.28) or linezolid-based oxazolidinone–sulfonamide conjugates (MW typically 400–550) [1]. Its molecular weight falls well within Lipinski's rule-of-five guidelines (MW < 500), and the absence of additional polar substituents beyond the oxazolidinone carbonyl and sulfonyl fluoride groups suggests favorable passive membrane permeability compared to larger, more polar conjugates. While experimental log P or log D values are not available for this specific compound, the calculated C log P for structurally related oxazolidino-sulfonamides correlates positively with antimicrobial activity across both Gram-positive and Gram-negative bacterial panels [1], indicating that the lower molecular weight and compact structure of the sulfonyl fluoride building block may confer permeability advantages that are lost upon conjugation to bulkier amine partners.

Molecular Weight

Reported

245.23 g/mol

Supports fragment-based screening workflow

~20% lower MW than sulfonamide analog S-6123

Evidence Dimension	Molecular weight (correlates with membrane permeability potential)
Target Compound Data	245.23 g/mol
Comparator Or Baseline	S-6123: 272.28 g/mol; linezolid-based oxazolidinone–sulfonamide conjugates: 400–550 g/mol
Quantified Difference	20.2% lower MW vs. S-6123; 40–55% lower MW vs. linezolid conjugates
Conditions	Calculated from molecular formula

Why This Matters

For procurement of starting materials in cell-based phenotypic screening, lower molecular weight correlates with higher probability of passive membrane permeability and fewer off-target interactions, making this building block a more efficient entry point than pre-conjugated analogs.

• [1] Kamal A, Swapna P, Shetti RVCRNC, Shaik AB, Narasimha Rao MP, Gupta S. Synthesis, biological evaluation of new oxazolidino-sulfonamides as potential antimicrobial agents. Eur J Med Chem. 2013;62:661–669. View Source

Prioritized Research and Industrial Applications

Covalent ABPP Probe Synthesis

The sulfonyl fluoride warhead of 4-(2-Oxo-1,3-oxazolidin-3-YL)benzenesulfonyl fluoride enables irreversible, activity-dependent labeling of serine hydrolases and other nucleophilic enzyme families, as established for aryl sulfonyl fluoride probes [1]. The oxazolidinone scaffold provides a recognition element that can be further elaborated at the 5-position (via the fluoride displacement handle) to incorporate affinity tags or reporter groups for pull-down and fluorescence-based detection. This compound is the appropriate procurement choice over the sulfonyl chloride analog, which would hydrolyze before achieving target engagement under physiological assay conditions [2].

SuFEx-Based Parallel Library Synthesis for Antimicrobial SAR

The sulfonyl fluoride group serves as a SuFEx handle for rapid diversification with primary and secondary amines to generate focused oxazolidinone–sulfonamide libraries [3]. In the oxazolidinone–sulfonamide series, compounds with MIC values of 2.0–6.0 μg/mL against Gram-positive and Gram-negative bacteria have been identified, with potency correlating with lipophilicity [4]. Using the target compound as the common sulfonyl fluoride precursor enables systematic exploration of amine diversity space without the need to synthesize each sulfonamide de novo from the sulfonyl chloride, which would require amine coupling under less controlled conditions.

Covalent Fragment-Based Drug Discovery Screening

With a molecular weight of 245.23 g/mol, 4-(2-Oxo-1,3-oxazolidin-3-YL)benzenesulfonyl fluoride falls within the accepted fragment size range (MW < 300) for fragment-based screening . The combination of a biologically validated oxazolidinone scaffold and a mild electrophilic sulfonyl fluoride warhead makes this compound suitable for covalent fragment screening by mass spectrometry or intact-protein MS, where the mass shift upon covalent adduct formation (ΔMW = 245.23 Da) can be unambiguously detected [5]. Its lower molecular weight compared to S-6123 (272.28 Da) and larger oxazolidinone conjugates provides a cleaner fragment starting point with fewer potential binding determinants.

Sulfonamide Prodrug or Bioconjugate Intermediate

The sulfonyl fluoride can be converted to sulfonamide prodrugs or bioconjugates via SuFEx reaction with amine-containing pharmacophores or targeting ligands [3]. This provides access to oxazolidinone–sulfonamide conjugates that, based on class-level evidence, exhibit antibacterial potency up to 4-fold greater than linezolid when optimal substitution patterns are achieved [6]. Procurement of the sulfonyl fluoride rather than the pre-formed sulfonamide allows iterative optimization of the amine partner without resynthesizing the oxazolidinone core.

Application

Selection Property

Validation Focus

ABPP probe synthesis studies

Aqueous-stable sulfonyl fluoride warhead

Activity-dependent labeling context

Antimicrobial SAR library synthesis

SuFEx derivatization capacity

Amine diversity and potency correlation

Fragment-based covalent screening

Low-MW oxazolidinone entry point

Mass-shift adduct detection

Sulfonamide conjugate development

Modular oxazolidinone core

Iterative amine partner optimization

• [1] Pérez-Palau M et al. Sulfonyl fluorides as privileged warheads in chemical biology. 2021. View Source
• [2] Narayanan A, Jones LH. Sulfonyl fluorides as privileged warheads in chemical biology. Chem Sci. 2015;6(5):2650–2659. View Source
• [3] Dong J, Krasnova L, Finn MG, Sharpless KB. Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry. Angew Chem Int Ed. 2014;53(36):9430–9448. View Source
• [4] Kamal A, Swapna P, Shetti RVCRNC, Shaik AB, Narasimha Rao MP, Gupta S. Synthesis, biological evaluation of new oxazolidino-sulfonamides as potential antimicrobial agents. Eur J Med Chem. 2013;62:661–669. View Source
• [5] Shah et al. Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs. 2021. View Source
• [6] Cui Y, Yang Y, Chen K, Ji R, Zhang S. Synthesis and antibacterial activity of oxazolidinone containing sulphonyl group. Bioorg Med Chem Lett. 2003;13(14):2311–2313. View Source